Cas no 2680850-31-9 (benzyl N-(3-ethynyl-4-methoxyphenyl)carbamate)

• Product Name: benzyl N-(3-ethynyl-4-methoxyphenyl)carbamate
• CAS No: 2680850-31-9
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 5975726
• PubChem ID: 165919310
• Update Time: 2025-05-17

benzyl N-(3-ethynyl-4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28286231
• benzyl N-(3-ethynyl-4-methoxyphenyl)carbamate
• 2680850-31-9

• Inchi： 1S/C17H15NO3/c1-3-14-11-15(9-10-16(14)20-2)18-17(19)21-12-13-7-5-4-6-8-13/h1,4-11H,12H2,2H3,(H,18,19)
• InChI Key： QRTWCNGNIBGBLX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C#C)C=1)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 281.10519334g/mol
• Monoisotopic Mass: 281.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-(3-ethynyl-4-methoxyphenyl)carbamate

Benzyl N-(3-Ethynyl-4-Methoxyphenyl)Carbamate: A Comprehensive Overview

Benzyl N-(3-Ethynyl-4-Methoxyphenyl)Carbamate, with CAS No. 2680850-31-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzyl group with a substituted phenylcarbamate moiety. The presence of the ethynyl and methoxy groups on the phenyl ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Benzyl N-(3-Ethynyl-4-Methoxyphenyl)Carbamate in drug discovery. Its structure allows for modulation of biological activities through strategic modifications of the substituents. For instance, the ethynyl group can serve as a site for further functionalization, enabling the creation of bioisosteres or prodrugs. This flexibility has led researchers to explore its role in inhibiting key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of Benzyl N-(3-Ethynyl-4-Methoxyphenyl)Carbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Advanced methodologies, such as Suzuki coupling or Stille coupling, are often employed to introduce the ethynyl group onto the aromatic ring. Subsequent steps involve carbamate formation, which can be achieved through nucleophilic substitution or activation using appropriate reagents. The optimization of these steps is critical to ensure high yields and purity.

From an analytical standpoint, Benzyl N-(3-Ethynyl-4-Methoxyphenyl)Carbamate has been thoroughly characterized using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula and exact mass, while nuclear magnetic resonance (NMR) spectroscopy provides insights into its structural arrangement. These analyses are essential for verifying the compound's identity and ensuring its quality for downstream applications.

In terms of pharmacokinetics, preliminary studies suggest that Benzyl N-(3-Ethynyl-4-Methoxyphenyl)Carbamate exhibits favorable absorption and distribution properties. Its lipophilic nature may enhance its ability to cross biological membranes, although further investigations are required to assess its bioavailability and metabolic stability. Understanding these parameters is crucial for determining its suitability as a drug candidate.

Moreover, computational modeling has played a pivotal role in elucidating the interactions between Benzyl N-(3-Ethynyl-4-Methoxyphenyl)Carbamate and target proteins. Molecular docking studies have revealed potential binding modes that could inform rational drug design efforts. These simulations provide valuable insights into how slight modifications to the molecule's structure might improve its affinity and selectivity for specific targets.

Looking ahead, the continued exploration of Benzyl N-(3-Ethynyl-4-Methoxyphenyl)Carbamate holds promise for advancing therapeutic interventions across multiple disease areas. Its versatile structure and amenable synthetic route make it an attractive candidate for further research and development. As new findings emerge, this compound is likely to remain at the forefront of innovative chemical and biomedical studies.